2-[3-(4-Chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid

• CAS RN: 646514-29-6
• Molecular Formula: C18H16ClNO4S
• Molecular Weight: 377.8 g/mol
• IUPAC Name: 2-[3-(4-chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid
• InChI: InChI=1S/C18H16ClNO4S/c1-11-3-8-16-15(9-11)18(12(2)20(16)10-17(21)22)25(23,24)14-6-4-13(19)5-7-14/h3-9H,10H2,1-2H3,(H,21,22)
• InChI Key: SFZUWPLSLIVZMS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=C(C=C3)Cl)C)CC(=O)O

Description

2-[3-(4-Chlorophenyl)sulfonyl-2,5-dimethylindol-1-yl]acetic acid is a useful research compound. Its molecular formula is C18H16ClNO4S and its molecular weight is 377.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product of step (c) was dissolved in ethanol (10 ml) and 10% NaOH (aq) (10 ml) was added and stirred for 1 h. The reaction mixture was then acidified with HCl (aq), and extracted with EtOAc. Purification by solid phase extraction using NH2 sorbent (2 g), eluting with acetonitrile followed by 10% acetic acid/acetonitrile, gave the title compound (0.301 g).